N,N-di-sec-butyl-3-methoxybenzamide

• IUPAC Name: N,N-di(butan-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C16H25NO2/c1-6-12(3)17(13(4)7-2)16(18)14-9-8-10-15(11-14)19-5/h8-13H,6-7H2,1-5H3
• InChI Key: ZHSCUPUGCISHMT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C(C)CC)C(=O)C1=CC(=CC=C1)OC
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

N,N-di-sec-butyl-3-methoxybenzamide, also known as DMBA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. DMBA belongs to the family of amides and has a molecular formula of C17H27NO2.

Mechanism of Action

N,N-di-sec-butyl-3-methoxybenzamide acts as a positive allosteric modulator of the GABAA receptor, which is the primary inhibitory neurotransmitter in the brain. N,N-di-sec-butyl-3-methoxybenzamide enhances the activity of the GABAA receptor, leading to increased inhibitory neurotransmission and a decrease in neuronal excitability. This mechanism of action is similar to other GABAA receptor modulators such as benzodiazepines.
Biochemical and Physiological Effects:
N,N-di-sec-butyl-3-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain and enhance the activity of the GABAA receptor. N,N-di-sec-butyl-3-methoxybenzamide has also been found to decrease the release of glutamate, which is the primary excitatory neurotransmitter in the brain. This leads to a decrease in neuronal excitability and a reduction in the risk of seizures.

Advantages and Limitations for Lab Experiments

N,N-di-sec-butyl-3-methoxybenzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has a high purity and can be easily characterized through various analytical techniques. However, N,N-di-sec-butyl-3-methoxybenzamide also has some limitations. It is a relatively new compound, and its long-term effects on the brain and body are not yet fully understood. Further research is needed to determine its safety and efficacy for use in humans.

Future Directions

There are several future directions for the research on N,N-di-sec-butyl-3-methoxybenzamide. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to study its effects on other neurotransmitter systems such as the dopamine and serotonin systems. Additionally, further research is needed to determine the optimal dosage and administration of N,N-di-sec-butyl-3-methoxybenzamide for therapeutic use. Overall, N,N-di-sec-butyl-3-methoxybenzamide has shown great potential for use in various fields of scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of N,N-di-sec-butyl-3-methoxybenzamide involves the reaction of 3-methoxybenzoic acid with sec-butylamine in the presence of thionyl chloride. The resulting product is then purified through recrystallization. The yield of the reaction is approximately 70%, and the purity of the final product is determined through thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N,N-di-sec-butyl-3-methoxybenzamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, pharmacology, and neurobiology. N,N-di-sec-butyl-3-methoxybenzamide has been found to exhibit neuroprotective effects, anti-inflammatory properties, and anticonvulsant activity. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.